Cas no 59080-37-4 (PBB 52)

• Product Name: PBB 52
• CAS No: 59080-37-4
• MF: C₁₂H₆Br₄
• MW: 469.792040348053
• CID: 373061
• PubChem ID: 591322
• Update Time: 2025-04-19

PBB 52 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',5,5'-tetrabromo-
• 2,2',4,5',6-PENTABROMOBIPHENYL
• 2,2',5,5'-TetrabroMobiphenyl
• 2,2,5,5-Tetrabromobiphenyl50µg
• 2,2'-5,5'-Tetrabromobiphenyl
• PBB-No. 52 10 microg/mL in Acetonitrile
• DTXSID201009900
• 1,1-Biphenyl, 2,2',5,5'-tetrabromo-
• AKOS028108693
• XEFMFJLRXHQLEM-UHFFFAOYSA-N
• Y2L95447R5
• UNII-Y2L95447R5
• Q27294179
• 2,2',5,5'-Tetrabromo-1,1'-biphenyl; 2,2',5,5'-Tetrabromobiphenyl; 2,5,2',5'-Tetrabromobiphenyl; PBB 52
• 2,2',5,5'-Tetrabromo-1,1'-biphenyl #
• PBB-No. 52
• PBB 52
• PBB 052
• 59080-37-4
• 1,1'-biphenyl, 2,2',5,5'-tetrabromo-
• 1,4-dibromo-2-(2,5-dibromophenyl)benzene
• InChI=1/C12H6Br4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6
• DTXCID201436331
• 2,2',5,5'-Tetrabromobiphenyl (PBB 52)
• 2,2',5,5'-Tetrabromo-1,1'-biphenyl

• Inchi： 1S/C12H6Br4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6H
• InChI Key： XEFMFJLRXHQLEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1C=C(C=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 465.72000
• Monoisotopic Mass: 465.72
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.4

Experimental Properties

• Density: 2.0770 (rough estimate)
• Melting Point: 143°C
• Boiling Point: 343.36°C (rough estimate)
• Flash Point: 186.4 °C
• Refractive Index: 1.7040 (estimate)
• PSA: 0.00000
• LogP: 6.40360